Cas no 1690876-58-4 (5-(3-Methoxypyrrolidin-1-yl)thiophene-2-carbaldehyde)

• Product Name: 5-(3-Methoxypyrrolidin-1-yl)thiophene-2-carbaldehyde
• CAS No: 1690876-58-4
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 5693617
• PubChem ID: 103534989
• Update Time: 2025-06-14

5-(3-Methoxypyrrolidin-1-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-725473
• 5-(3-Methoxypyrrolidin-1-yl)thiophene-2-carbaldehyde
• 1690876-58-4
• 2-Thiophenecarboxaldehyde, 5-(3-methoxy-1-pyrrolidinyl)-

• Inchi： 1S/C10H13NO2S/c1-13-8-4-5-11(6-8)10-3-2-9(7-12)14-10/h2-3,7-8H,4-6H2,1H3
• InChI Key： ZINSUNGQPMTGBP-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1N1CCC(C1)OC

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 365.5±42.0 °C(Predicted)
• pka: 1.69±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-(3-Methoxypyrrolidin-1-yl)thiophene-2-carbaldehyde

Recent Advances in the Study of 5-(3-Methoxypyrrolidin-1-yl)thiophene-2-carbaldehyde (CAS: 1690876-58-4)

The compound 5-(3-Methoxypyrrolidin-1-yl)thiophene-2-carbaldehyde (CAS: 1690876-58-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 5-(3-Methoxypyrrolidin-1-yl)thiophene-2-carbaldehyde, which make it a promising scaffold for the development of novel bioactive molecules. The compound's thiophene core, combined with the methoxypyrrolidine moiety, offers a versatile platform for chemical modifications, enabling the exploration of diverse pharmacological properties. Researchers have successfully synthesized this compound using optimized protocols, achieving high yields and purity, which are critical for subsequent biological evaluations.

In vitro and in vivo studies have demonstrated that 5-(3-Methoxypyrrolidin-1-yl)thiophene-2-carbaldehyde exhibits notable activity against specific biological targets. For instance, recent findings suggest its potential as an inhibitor of certain enzymes involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory agents. Additionally, preliminary data indicate its ability to modulate cellular signaling pathways, which could have implications in oncology and neurodegenerative diseases.

The mechanistic insights into the compound's activity have been elucidated through advanced techniques such as X-ray crystallography and molecular docking studies. These approaches have revealed the precise interactions between 5-(3-Methoxypyrrolidin-1-yl)thiophene-2-carbaldehyde and its target proteins, providing a foundation for structure-activity relationship (SAR) studies. Such detailed understanding is crucial for the rational design of derivatives with enhanced potency and selectivity.

Despite these promising findings, challenges remain in the development of 5-(3-Methoxypyrrolidin-1-yl)thiophene-2-carbaldehyde as a therapeutic agent. Issues such as pharmacokinetic properties, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 5-(3-Methoxypyrrolidin-1-yl)thiophene-2-carbaldehyde represents a valuable chemical entity with significant potential in medicinal chemistry. Ongoing research efforts are expected to uncover new applications and optimize its pharmacological profile, paving the way for its eventual use in treating various diseases. This brief underscores the importance of continued investigation into this compound and its derivatives to fully realize their therapeutic potential.